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Compound of Interest

Compound Name: Dichloromethane

Cat. No.: B109758

This technical support center provides guidance for researchers, scientists, and drug
development professionals encountering issues with Viton™ (a fluoroelastomer, FKM) seals
exposed to dichloromethane (methylene chloride).

Troubleshooting Guide: Swollen Viton™ Seals

Encountering a swollen, cracked, or degraded Viton™ seal after exposure to dichloromethane
is a common issue due to chemical incompatibility. This guide provides a step-by-step process
to address and resolve this problem.

Symptoms of Incompatibility:

Noticeable increase in the seal's volume or dimensions.

Softening or loss of hardness of the seal material.

Cracking, crazing, or brittleness.

Discoloration of the seal.

Loss of sealing function, leading to leaks.

Troubleshooting Workflow
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Start: Viton™ Seal Failure
(Swelling, Leakage)

Identify Symptoms:
- Swelling
- Softening
- Cracking
- Discoloration
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Confirm Exposure to
Dichloromethane
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Root Cause:
Chemical Incompatibility of
Viton™ with Dichloromethane
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Immediate Actions:
1. Safely halt the experiment.
2. Depressurize the system.
3. Isolate the affected components.

Y

Select a Chemically
Resistant Alternative Seal

Best Overall Resistance For Static Applications
Y Y Y
FFKM (Perfluoroelastomer) PTFE (Teflon®) Other Options (Application Specific)
- Excellent chemical resistance - Nearly universal chemical inertness - EPDM (for some polar solvents)
- Higher cost - Rigid, less flexible - Encapsulated O-Rings
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»_| Replace the Damaged |

. Viton™ Seal -
Y

Perform System Integrity Check:
- Check for residual contamination.
- Ensure proper seal installation.

Y

Resume Experiment and
Monitor Performance

End: Successful Seal Replacement

Click to download full resolution via product page

Caption: Troubleshooting workflow for Viton™ seal failure due to dichloromethane exposure.
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Frequently Asked Questions (FAQSs)

Q1: Why did my Viton™ seal swell after being exposed to dichloromethane?

Al: Viton™, a fluoroelastomer (FKM), exhibits excellent resistance to many chemicals, but it is
not compatible with certain chlorinated solvents like dichloromethane.[1] The swelling is a
result of the solvent molecules penetrating the polymer structure of the Viton™, causing it to
increase in volume.[2] This absorption of the solvent can lead to a significant loss of the seal's
mechanical properties, such as hardness and elasticity, ultimately causing seal failure.[3][4]

Q2: What are the typical signs of Viton™ seal degradation from dichloromethane?

A2: The primary sign is swelling, but you may also observe softening, discoloration, cracking,
and embrittlement of the seal.[4] These physical changes compromise the seal's integrity and
can lead to leaks.

Q3: Is it possible to reverse the swelling of a Viton™ seal?

A3: While some of the absorbed solvent may evaporate if the seal is removed from the
dichloromethane and allowed to dry, the material's structural integrity is often permanently
compromised. The swelling process can cause micro-cracking and a loss of elasticity that is not
recoverable. Therefore, it is strongly recommended to replace the affected seal rather than
attempting to reuse it.

Q4: What are suitable alternative seal materials for use with dichloromethane?

A4: For applications involving dichloromethane, more chemically resistant materials are
required. The most recommended alternatives are:

o Perfluoroelastomers (FFKM): These offer the highest level of chemical resistance among
elastomers and are an excellent choice for aggressive solvents like dichloromethane.[1]

o Polytetrafluoroethylene (PTFE, Teflon®): PTFE is a thermoplastic that is nearly chemically
inert and highly resistant to dichloromethane.[1][5] However, it is a rigid material and may
not be suitable for all dynamic sealing applications.
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e Encapsulated O-Rings: These consist of an elastomeric core (like Viton™ or Silicone)
encapsulated in a seamless PTFE jacket. This design combines the chemical resistance of
PTFE with the elasticity of an elastomer.

Q5: How can | test the compatibility of a new seal material with dichloromethane in my lab?

A5: You can perform an immersion test based on the principles of the ASTM D471 standard.
This involves immersing a sample of the new seal material in dichloromethane for a specified
time and at a controlled temperature, and then measuring the changes in its physical properties
such as volume, weight, and hardness. A detailed protocol is provided in this document.

Data Presentation: Chemical Compatibility of
Elastomers with Dichloromethane

The following table summarizes the general chemical resistance of Viton™ and its alternatives
to dichloromethane. Specific quantitative data for the percentage of volume swell can vary
based on the exact formulation of the elastomer, temperature, and duration of exposure.
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Experimental Protocol: Elastomer Compatibility
Testing (Based on ASTM D471)

This protocol outlines a procedure for determining the effect of dichloromethane on a Viton™
or alternative elastomer seal in a laboratory setting.

Objective: To quantify the changes in physical properties (volume, mass, and hardness) of an
elastomer sample after immersion in dichloromethane.

Materials:
o Elastomer samples (e.g., O-rings or square specimens of known dimensions).

o Dichloromethane (reagent grade).
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» Glass container with a tightly sealing lid (e.g., a vial or jar).
» Analytical balance (accurate to 0.1 mg).
o Vernier calipers or micrometer.
o Durometer for hardness measurement (Shore A).
» Forced-air oven (if testing at elevated temperatures).
» Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.
Procedure:
« Initial Measurements:
o Measure and record the initial mass of the elastomer sample in air (M1).

o Measure and record the initial dimensions (e.g., diameter and cross-section for an O-ring)
to calculate the initial volume (V1).

o Measure and record the initial hardness of the sample at several points and calculate the
average.

e Immersion:
o Place the elastomer sample in the glass container.

o Add a sufficient volume of dichloromethane to completely submerge the sample. Ensure
the sample is not in contact with other samples.

o Tightly seal the container to prevent solvent evaporation.

o Store the container at a constant, controlled temperature (e.g., room temperature, 23°C)
for a specified duration (e.g., 24, 72, or 168 hours).

e Post-Immersion Measurements:

o After the immersion period, carefully remove the sample from the dichloromethane.
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[e]

Quickly blot the sample dry with a lint-free cloth to remove excess surface solvent.

o

Immediately measure and record the mass of the swollen sample (M2).

[¢]

Immediately measure and record the dimensions of the swollen sample to calculate the
final volume (V2).

[¢]

Measure and record the hardness of the swollen sample.

 Calculations:

o Percent Mass Change:((M2 - M1) / M1) * 100

o Percent Volume Change (Swell):((V2 - V1) / V1) * 100

o Change in Hardness:Initial Hardness - Final Hardness (in Shore A points)
* Reporting:

o Document all initial and final measurements, calculated percentage changes, and any
visual observations (e.g., discoloration, cracking).

o Specify the test duration and temperature.

Logical Diagram of Solvent-Induced Swelling
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Viton™ Seal in Contact
with Dichloromethane

Dichloromethane Molecules
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Elastomer Matrix

Solvent Molecules Interact
with Polymer Chains

Polymer Chains are
Pushed Apart

Macroscopic Volume
Increase (Swelling)

Changes in Physical Properties:
- Decreased Hardness
- Reduced Tensile Strength
- Increased Compression Set

Seal Failure:

- Loss of Sealing Force
- Extrusion
- Leakage

Click to download full resolution via product page

Caption: Mechanism of solvent-induced swelling in Viton™ seals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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